Cas no 99277-71-1 (4-Bromo-2-nitrobenzoic acid)

• Product Name: 4-Bromo-2-nitrobenzoic acid
• CAS No: 99277-71-1
• MF: C₇H₄BrNO₄
• MW: 246.014961242676
• MDL: MFCD01013599
• CID: 62045
• PubChem ID: 3774467
• Update Time: 2025-06-10

4-Bromo-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-nitrobenzoic acid
• 2-fluoro-5-chlorobenzoic acid
• 2-NITRO-4-BROMO BENZOIC ACID
• 4-Bromo-2-Nitrobenzoic Acid 2-Nitro-4-Bromobenzoic Acid
• 4-Brom-2-nitro-benzoesaeure
• F9995-0102
• Benzoic acid, 4-bromo-2-nitro-
• 2-NITRO-4-BROMOBENZOIC ACID
• 4-bromo-2-nitro-benzoic Acid
• 4-Bromo-2-nitrobenzoicacid
• PubChem2055
• KSC488C1R
• 4-Bromo-2-nitrobenzoic acid
• ZIRHHEZLJGORGU-UHFFFAOYSA-N
• SBB059067
• RW3180
• TRA0095385
• LS10487
• 99277-71-1
• VU0549290-1
• DTXSID20396250
• AM20060942
• CS-W002727
• MFCD01013599
• EN300-99720
• 4-Bromo-2-nitrobenzoic acid, 97%
• AC-3919
• FT-0630198
• W-204186
• SCHEMBL132963
• AKOS034830327
• HY-W002727
• B3810
• PS-3572
• AKOS015835481
• 4-Bromo-2-nitrobenzoic acid,98%
• DB-032291

• MDL： MFCD01013599
• Inchi： 1S/C7H4BrNO4/c8-4-1-2-5(7(10)11)6(3-4)9(12)13/h1-3H,(H,10,11)
• InChI Key： ZIRHHEZLJGORGU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]
• BRN： 2581014

Computed Properties

• Exact Mass: 244.93200
• Monoisotopic Mass: 244.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.892
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 368.6 °C at 760 mmHg
• Flash Point: 176.7 °C
• PSA: 83.12000
• LogP: 2.57870
• Solubility: Insoluble in water

4-Bromo-2-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-43-50
• Safety Instruction： S26-S36/37-S61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38; R43; R50
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Bromo-2-nitrobenzoic acid

4-Bromo-2-nitrobenzoic Acid (CAS No. 99277-71-1): A Comprehensive Overview

4-Bromo-2-nitrobenzoic acid (CAS No. 99277-71-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and a nitro group attached to a benzene ring, along with a carboxylic acid functional group. These structural features contribute to its diverse applications in various scientific and industrial processes.

The chemical formula of 4-Bromo-2-nitrobenzoic acid is C₈H₅BrNO₄. Its molecular weight is 235.03 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for a wide range of experimental conditions.

In the realm of synthetic chemistry, 4-Bromo-2-nitrobenzoic acid serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional groups make it a valuable starting material for the preparation of various derivatives and analogs. For instance, the bromine atom can be readily substituted with other functional groups through nucleophilic substitution reactions, while the nitro group can be reduced to an amino group using reducing agents such as iron powder in the presence of hydrochloric acid.

The biological activity of 4-Bromo-2-nitrobenzoic acid has been the subject of numerous studies. Research has shown that this compound exhibits potential anti-inflammatory and antimicrobial properties. In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the anti-inflammatory effects of 4-Bromo-2-nitrobenzoic acid in vitro and found that it effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 4-Bromo-2-nitrobenzoic acid has also been explored for its antimicrobial activity. A study published in the Journal of Antibiotics demonstrated that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In the pharmaceutical industry, 4-Bromo-2-nitrobenzoic acid has potential applications in drug discovery and development. Its ability to modulate biological pathways makes it a promising lead compound for the design of novel therapeutic agents. For example, researchers have used this compound as a scaffold to develop new drugs targeting inflammatory diseases and infections. The structural flexibility of 4-Bromo-2-nitrobenzoic acid allows for the introduction of various substituents to optimize pharmacological properties such as potency, selectivity, and bioavailability.

The safety profile of 4-Bromo-2-nitrobenzoic acid is an important consideration in its use for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

In conclusion, 4-Bromo-2-nitrobenzoic acid (CAS No. 99277-71-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological activities make it an invaluable tool for researchers exploring new frontiers in synthetic chemistry, biology, and pharmaceutical science. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.